Cas no 2418594-06-4 ((2S)-2-amino-3-(1H-pyrazol-4-yl)propanoic acid dihydrochloride)

• Product Name: (2S)-2-amino-3-(1H-pyrazol-4-yl)propanoic acid dihydrochloride
• CAS No: 2418594-06-4
• MF: C₆H₁₁Cl₂N₃O₂
• MW: 228.076439142227
• MDL: MFCD32678990
• CID: 5674741
• PubChem ID: 154577180
• Update Time: 2025-10-30

(2S)-2-amino-3-(1H-pyrazol-4-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-3-(1H-pyrazol-4-yl)propanoic acid;dihydrochloride
• AT39298
• (2S)-2-amino-3-(1H-pyrazol-4-yl)propanoic acid dihydrochloride
• EN300-26682709
• 2418594-06-4

• MDL： MFCD32678990
• Inchi： 1S/C6H9N3O2.2ClH/c7-5(6(10)11)1-4-2-8-9-3-4;;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);2*1H/t5-;;/m0../s1
• InChI Key： XXTQKDWDNZJAND-XRIGFGBMSA-N
• SMILES： Cl.Cl.OC([C@H](CC1C=NNC=1)N)=O

Computed Properties

• Exact Mass: 227.0228320g/mol
• Monoisotopic Mass: 227.0228320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92Ų

Additional information on (2S)-2-amino-3-(1H-pyrazol-4-yl)propanoic acid dihydrochloride

Recent Advances in (2S)-2-amino-3-(1H-pyrazol-4-yl)propanoic acid dihydrochloride (CAS: 2418594-06-4) Research

The compound (2S)-2-amino-3-(1H-pyrazol-4-yl)propanoic acid dihydrochloride (CAS: 2418594-06-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole moiety and amino acid backbone, exhibits unique biochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, providing new insights into its role in drug development.

One of the key advancements in the study of this compound is its improved synthetic route, which has been optimized for higher yield and purity. Researchers have reported a multi-step synthesis involving the protection of the amino group, followed by coupling with a pyrazole derivative and subsequent deprotection. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for pharmacological studies. These synthetic improvements are crucial for scaling up production and facilitating further research.

In terms of biological activity, (2S)-2-amino-3-(1H-pyrazol-4-yl)propanoic acid dihydrochloride has shown potential as a modulator of enzymatic pathways. Preliminary in vitro studies indicate that it may interact with specific enzymes involved in amino acid metabolism, suggesting its utility in targeting metabolic disorders. Additionally, its structural similarity to naturally occurring amino acids allows it to potentially mimic or interfere with biological processes, opening avenues for the development of novel therapeutics.

Recent pharmacological evaluations have explored the compound's efficacy and safety profile. Animal studies have demonstrated its bioavailability and preliminary pharmacokinetic properties, although further investigations are needed to fully understand its metabolic fate and potential side effects. These studies are essential for determining the compound's suitability for clinical trials and eventual therapeutic use.

In conclusion, (2S)-2-amino-3-(1H-pyrazol-4-yl)propanoic acid dihydrochloride represents a promising area of research in chemical biology and drug development. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic potential in various disease models. The continued investigation of this compound is expected to yield significant contributions to the field of medicinal chemistry.